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Abstract

GSK2945 is a potent and specific antagonist of the nuclear receptor Rev-erba (NR1D1) and its
paralog REV-ERB (NR1D2), key regulators of the circadian clock and metabolism. By
inhibiting Rev-erba/3, GSK2945 hydrochloride, a stable salt form of the molecule, serves as a
powerful chemical tool to investigate the downstream effects on gene expression. These
application notes provide a comprehensive guide for utilizing GSK2945 hydrochloride to study
its impact on target gene expression, particularly in the context of cholesterol metabolism.
Detailed protocols for cell treatment, quantitative PCR (QPCR), and RNA sequencing (RNA-
seq) are provided, along with data presentation tables and signaling pathway diagrams to
facilitate experimental design and data interpretation.

Introduction

The Rev-erb nuclear receptors are transcriptional repressors that play a crucial role in
integrating the circadian clock with metabolic pathways. They achieve this by binding to ROR
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response elements (RORES) in the promoters of target genes, thereby repressing their
transcription. GSK2945 acts by antagonizing this repression, leading to an upregulation of Rev-
erba/p target genes. One of the well-documented effects of GSK2945 is the upregulation of
genes involved in cholesterol metabolism, such as Cholesterol 7a-hydroxylase (CYP7A1), the
rate-limiting enzyme in bile acid synthesis. This makes GSK2945 an invaluable tool for studying
the regulatory networks governing lipid homeostasis and for exploring potential therapeutic
interventions for metabolic disorders.

Mechanism of Action

GSK2945 is a highly specific antagonist of both mouse and human Rev-erba/REV-ERBa.[1] It
functions by blocking the repressive activity of these nuclear receptors, leading to the de-
repression and subsequent increased expression of their target genes. A key target gene is
Bmall (Arntl), a core component of the circadian clock machinery. Furthermore, GSK2945
treatment has been shown to increase the expression of Cyp7al/CYP7AL1 and Liver receptor
homolog-1 (Lrh-1/LRH-1), a known hepatic activator of Cyp7al/CYP7A1.[1][2] This modulation
of gene expression ultimately impacts physiological processes such as cholesterol metabolism.

Data Presentation

Table 1: In Vitro Efficacy of GSK2945

Parameter Species Value Reference

Rev-erba Antagonism

Mouse 21.5uM [1]
EC50
REV-ERBa
) Human 20.8 uM [1]
Antagonism EC50
Bmall Luciferase
2.05 uyM [1]
Reporter EC50
Effective
) ) Mouse & Human
Concentration (in 20 uM [1112]

] Hepatocytes
vitro)

Table 2: In Vivo Efficacy of GSK2945
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. Treatment Observed
Parameter Species Dosage ) Reference
Duration Effect

Increased

hepatic
Gene Male 0-10 mg/kg Cyp7al
Expression C57BL/6 (i.p., twice 7 days expression [1112]
Modulation mice daily) and lowered

plasma

cholesterol.

Signaling Pathway

Cytoplasm

GSK2945
Hydrochloride

Functional Effects
(e.g., Altered Cholesterol Metabolism)

Click to download full resolution via product page

Caption: GSK2945 hydrochloride antagonizes Rev-erba/f3, leading to derepression of target
genes.

Experimental Protocols
Protocol 1: In Vitro Treatment of Hepatocytes with
GSK2945 Hydrochloride for Gene Expression Analysis

This protocol describes the treatment of primary hepatocytes or hepatocyte-derived cell lines
(e.g., HepG2) with GSK2945 hydrochloride to analyze changes in target gene expression.

Materials:

o GSK2945 hydrochloride
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o Dimethyl sulfoxide (DMSO), cell culture grade

e Primary hepatocytes or a suitable cell line (e.g., HepG2)
o Appropriate cell culture medium and supplements

o Cell culture plates (e.g., 6-well or 12-well)

e Phosphate-buffered saline (PBS)

* RNA extraction kit

o Reagents for cDNA synthesis and qPCR

Procedure:

o Stock Solution Preparation: Prepare a 10 mM stock solution of GSK2945 hydrochloride in
DMSO. Aliquot and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

o Cell Seeding: Seed hepatocytes at a density that will result in 70-80% confluency at the time
of treatment. For example, seed 2.5 x 1075 cells per well in a 6-well plate. Allow cells to
adhere and recover for 24 hours.

e Treatment:

o Thaw an aliquot of the 10 mM GSK2945 hydrochloride stock solution.

o Prepare working solutions of GSK2945 in pre-warmed cell culture medium. A typical final
concentration for significant gene expression changes is 20 pM.[1][2] Prepare a vehicle
control using the same concentration of DMSO as in the highest GSK2945 concentration
(e.g., 0.2%).

o Remove the old medium from the cells and replace it with the medium containing the
desired concentrations of GSK2945 or the vehicle control.

 Incubation: Incubate the cells for a predetermined time. For analyzing changes in Cyp7al
and Lrh-1 mRNA levels, incubation times of 12 to 24 hours have been shown to be effective.

[1][2]
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e Cell Lysis and RNA Extraction:
o After incubation, aspirate the medium and wash the cells once with PBS.

o Lyse the cells directly in the well using the lysis buffer provided with your RNA extraction
kit.

o Proceed with RNA extraction according to the manufacturer's protocol.
o Gene Expression Analysis:

o Assess the quality and quantity of the extracted RNA.

o Perform reverse transcription to synthesize cDNA.

o Analyze the expression of target genes (e.g., CYP7AL, LRH-1, BMAL1) and a
housekeeping gene (e.g., GAPDH, ACTB) by gPCR.

Protocol 2: RNA Sequencing (RNA-seq) Analysis of Cells
Treated with GSK2945 Hydrochloride

This protocol outlines the workflow for performing RNA-seq to obtain a global view of gene
expression changes induced by GSK2945 hydrochloride.

Experimental Workflow Diagram:
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Caption: Workflow for RNA sequencing analysis after GSK2945 hydrochloride treatment.

Procedure:
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o Sample Preparation: Treat cells with GSK2945 hydrochloride as described in Protocol 1. It
is crucial to have at least three biological replicates for each condition (e.g., vehicle control
vs. 20 yM GSK2945).

* RNA Extraction and Quality Control:

o Extract total RNA using a high-quality RNA extraction kit that includes a DNase treatment
step.

o Assess RNA integrity using an Agilent Bioanalyzer or similar instrument. An RNA Integrity
Number (RIN) of > 8 is recommended for optimal results.

e Library Preparation:

o Starting with 100 ng - 1 pg of total RNA, prepare RNA-seq libraries using a commercial kit
(e.g., lllumina TruSeq Stranded mMRNA Library Prep Kit). This typically involves mRNA
purification (poly-A selection), fragmentation, cDNA synthesis, adapter ligation, and
amplification.

 Library Quality Control and Sequencing:
o Assess the quality and quantity of the prepared libraries.

o Pool the libraries and perform sequencing on a high-throughput sequencing platform (e.g.,
lllumina NovaSeq).

e Data Analysis:

[¢]

Quality Control of Raw Reads: Use tools like FastQC to assess the quality of the
sequencing reads.

[¢]

Alignment: Align the reads to a reference genome using a splice-aware aligner like STAR.

[¢]

Quantification: Count the number of reads mapping to each gene.

[e]

Differential Gene Expression (DGE) Analysis: Use packages like DESeg?2 or edgeR to
identify genes that are significantly up- or downregulated upon GSK2945 treatment.
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o Pathway and Gene Ontology (GO) Analysis: Perform functional enrichment analysis on
the list of differentially expressed genes to identify affected biological pathways and

processes.

Conclusion

GSK2945 hydrochloride is a valuable pharmacological tool for dissecting the role of Rev-
erba/B in gene regulation. The protocols and information provided herein offer a solid
foundation for researchers to design and execute experiments aimed at understanding the
transcriptomic consequences of Rev-erb antagonism. By employing these methods, scientists
can further elucidate the intricate connections between the circadian clock, metabolism, and

disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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